1-ethyl-5-methyl-N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]-1H-pyrazole-3-carboxamide
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Overview
Description
Thiophene and its substituted derivatives are a very important class of heterocyclic compounds with interesting applications in the field of medicinal chemistry . They possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science .
Synthesis Analysis
Thiophene-based analogs have been synthesized from various substrates . The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists .Molecular Structure Analysis
Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position . It is considered to be a structural alert with the formula C4H4S .Chemical Reactions Analysis
Thiophene nucleus containing compounds show various activities. For example, 1-[1-(2,5-dimethylthiophen-3-yl)ethyl]-1-hydroxyurea acts as an anti-inflammatory agent .Physical And Chemical Properties Analysis
Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water .Scientific Research Applications
- Thiophene derivatives have drawn attention due to their potential as biologically active compounds. Some studies suggest that this compound may exhibit anticancer properties . Further research is needed to explore its mechanism of action and potential applications in cancer therapy.
- The thiophene ring system has been associated with anti-inflammatory effects. Investigating the anti-inflammatory potential of this compound could provide valuable insights for drug development .
- Thiophene derivatives often display antimicrobial activity. Researchers have explored their effectiveness against various pathogens, including bacteria and fungi. Investigating the specific antimicrobial properties of this compound could be beneficial .
- Thiophene-based molecules play a crucial role in organic electronics. They are utilized in organic semiconductors, organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs). Investigating the electronic properties of this compound could contribute to advancements in these areas .
- Thiophene derivatives have been used as corrosion inhibitors in industrial chemistry and material science. Understanding the corrosion inhibition properties of this compound could have practical applications in protecting metals and alloys .
- Some thiophene-containing compounds, such as articaine, act as voltage-gated sodium channel blockers. Investigating the specific pharmacological effects of this compound on ion channels could be relevant for drug development .
Anticancer Properties
Anti-Inflammatory Activity
Antimicrobial Applications
Organic Semiconductors and OLEDs
Corrosion Inhibition
Voltage-Gated Sodium Channel Blockers
Mechanism of Action
Future Directions
properties
IUPAC Name |
1-ethyl-5-methyl-N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N5O2S/c1-3-18-8(2)7-9(17-18)11(19)14-13-16-15-12(20-13)10-5-4-6-21-10/h4-7H,3H2,1-2H3,(H,14,16,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNTYYKCEKXLDJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC(=N1)C(=O)NC2=NN=C(O2)C3=CC=CS3)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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